Cas no 1187763-68-3 (9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene)

• Product Name: 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene
• CAS No: 1187763-68-3
• MF: C₃₄H₃₂Br₂
• MW: 600.425888061523
• MDL: MFCD26406214
• CID: 2136245
• PubChem ID: 354334710
• Update Time: 2025-11-07

9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene Chemical and Physical Properties

Names and Identifiers

• 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene
• 2,6-Dibromo-9,10-bis(4-tert-butylphenyl)anthracene
• MFCD26406214
• 1187763-68-3
• DA-35398
• SB66528
• 2,6-Dibromo-9,10-bis(4-(tert-butyl)phenyl)anthracene
• D4862
• AS-85330

• MDL： MFCD26406214
• Inchi： 1S/C34H32Br2/c1-33(2,3)23-11-7-21(8-12-23)31-27-17-15-26(36)20-30(27)32(28-18-16-25(35)19-29(28)31)22-9-13-24(14-10-22)34(4,5)6/h7-20H,1-6H3
• InChI Key： PVNXKVGTMVCYLK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C(C1C=CC(=CC=1)C(C)(C)C)=C1C=CC(=CC1=C2C1C=CC(=CC=1)C(C)(C)C)Br

Computed Properties

• Exact Mass: 600.08503g/mol
• Monoisotopic Mass: 598.08708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 594.3±45.0 °C at 760 mmHg
• Flash Point: 358.5±28.0 °C
• Solubility: Insuluble (2.1E-9 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene

9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene (CAS No. 1187763-68-3): A Comprehensive Overview

9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene (CAS No. 1187763-68-3) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic chemistry. This compound belongs to the anthracene family and is characterized by its unique molecular structure, which includes two tert-butylphenyl groups and two bromine atoms attached to the anthracene core. The combination of these functional groups imparts distinct physical and chemical properties, making it a valuable material for various applications.

The synthesis of 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene typically involves multi-step reactions, including the formation of the anthracene core and subsequent functionalization with the tert-butylphenyl and bromine groups. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, enabling researchers to produce this compound with high purity and yield. These improvements have facilitated its use in both academic research and industrial applications.

In terms of physical properties, 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene exhibits a high melting point and excellent thermal stability. These characteristics are crucial for its use in high-performance materials and devices. Additionally, the compound's optical properties are noteworthy. It absorbs light in the ultraviolet (UV) region and emits fluorescence in the visible spectrum, making it a potential candidate for applications in photovoltaics and organic light-emitting diodes (OLEDs).

The electronic structure of 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene has been extensively studied using computational methods such as density functional theory (DFT). These studies have revealed that the presence of the bromine atoms significantly affects the electronic distribution within the molecule, leading to enhanced charge transport properties. This makes it an attractive material for use in organic semiconductors and other electronic devices.

In the context of materials science, 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene has been explored for its potential in developing novel organic semiconductors. Recent research has shown that this compound can be used as a building block for creating highly ordered molecular assemblies with tunable electronic properties. These assemblies have demonstrated excellent performance in field-effect transistors (FETs) and other electronic devices.

Beyond its use in electronic materials, 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene has also found applications in photonic devices. Its strong fluorescence and high photostability make it suitable for use in OLEDs and other light-emitting applications. Researchers have reported that devices incorporating this compound exhibit high efficiency and long operational lifetimes, which are critical factors for commercial viability.

In addition to its practical applications, 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene has been a subject of interest in fundamental research. Studies have focused on understanding its behavior under various conditions, such as different solvents and temperatures. These investigations have provided valuable insights into the molecular dynamics and intermolecular interactions within this compound.

The environmental impact of 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene is another area of ongoing research. While initial studies suggest that it is relatively stable under ambient conditions, further investigations are needed to assess its long-term environmental fate and potential impacts on ecosystems. This information is crucial for ensuring the safe and sustainable use of this compound in various applications.

In conclusion, 9,10-bis(4-tert-butylphenyl)-2,6-dibromoanthracene (CAS No. 1187763-68-3) is a versatile organic compound with a wide range of potential applications in materials science and organic chemistry. Its unique molecular structure endows it with valuable physical and chemical properties that make it suitable for use in high-performance materials and devices. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial contexts.